Cas no 946313-93-5 (methyl N-(4-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946313-93-5
• MF: C₁₆H₁₉N₅O₃S
• MW: 361.418761491776
• CID: 6411129
• PubChem ID: 16883834
• Update Time: 2025-06-08

methyl N-(4-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate
• 946313-93-5
• AKOS024488540
• methyl N-(4-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-yl]ethyl}-1,3-thiazol-2-yl)carbamate
• F5011-0111
• methyl N-[4-[2-oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]carbamate
• methyl (4-(2-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C16H19N5O3S/c1-24-16(23)19-15-18-12(11-25-15)10-14(22)21-8-6-20(7-9-21)13-4-2-3-5-17-13/h2-5,11H,6-10H2,1H3,(H,18,19,23)
• InChI Key： MWBZSEMOCPGHHT-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(=C1)CC(N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 361.12086066g/mol
• Monoisotopic Mass: 361.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 116Ų

Additional information on methyl N-(4-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate

Methyl N-(4-{2-Oxo-2-4-(Pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946313-93-5): An Overview

Methyl N-(4-{2-Oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946313-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and piperazine, two heterocyclic rings that are known for their diverse biological activities. The compound's unique structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of methyl N-(4-{2-Oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate is characterized by a thiazole ring linked to a piperazine moiety through an ethylene bridge. The presence of the pyridine ring further enhances the compound's pharmacological properties by introducing additional aromaticity and electron-donating capabilities. These structural features contribute to the compound's ability to interact with various biological targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of methyl N-(4-{2-Oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate in modulating key signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in treating central nervous system (CNS) disorders.

In addition to its neuroprotective properties, methyl N-(4-{2-Oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate has shown promise as an anticancer agent. Preclinical studies have reported that this compound selectively targets cancer cells by disrupting microtubule dynamics and inducing apoptosis. Specifically, it has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colorectal cancers. These findings suggest that methyl N-(4-{2-Oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)carbamate could be a valuable addition to the arsenal of anticancer drugs currently available.

The pharmacokinetic properties of methyl N-(4-{2-Oxo-2-4-(pyridin-2-y l)piperazin - 1 - yleth yl} - 1 , 3 - th iazol - 2 - yl ) carbamate have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin when used in humans.

The synthesis of methyl N-(4-{2-Oxo - 2 - 4 - (pyr idi n - 2 - y l ) p ipe raz i n - 1 - y l e t h y l } - 1 , 3 - th i az o l - 2 - y l ) carbamate has been optimized using modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the yield and purity of the final product, making it more accessible for large-scale production and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl N-(4-{2-Oxo - 2 - 4 - (pyr idi n - 2 - y l ) p ipe raz i n - 1 - y l e t h y l } - 1 , 3 - th i az o l - 2 - yl ) carbamate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, methyl N-(4-{2-Oxo - 2 - 4 -(pyr idi n - 2-y l ) p ipe raz i n - 1-y le t h yl } - 1 , 3-t hi az ol - 2-y l ) carbamate (CAS No. 946313-935) represents a promising lead compound with potential applications in both neurodegenerative diseases and cancer therapy. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for these challenging conditions.